Cas no 15364-82-6 (Methyl 2-(chroman-4-YL)acetate)

• Product Name: Methyl 2-(chroman-4-YL)acetate
• CAS No: 15364-82-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 4701628
• PubChem ID: 54384586
• Update Time: 2025-07-23

Methyl 2-(chroman-4-YL)acetate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(CHROMAN-4-YL)ACETATE
• methyl 2-(3,4-dihydro-2H-chromen-4-yl)acetate
• Methyl 2-(chroman-4-YL)acetate

• Inchi： 1S/C12H14O3/c1-14-12(13)8-9-6-7-15-11-5-3-2-4-10(9)11/h2-5,9H,6-8H2,1H3
• InChI Key： VCIJAKKAYLOZEO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC(=O)OC)CC1

Computed Properties

• Exact Mass: 206.094294304 g/mol
• Monoisotopic Mass: 206.094294304 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5
• Molecular Weight: 206.24

Additional information on Methyl 2-(chroman-4-YL)acetate

Methyl 2-(chroman-4-YL)acetate (CAS No. 15364-82-6): A Comprehensive Overview of Its Properties and Applications

Methyl 2-(chroman-4-YL)acetate (CAS No. 15364-82-6) is a versatile organic compound with a wide range of applications in the pharmaceutical, fragrance, and specialty chemical industries. This ester derivative of chroman is gaining attention due to its unique structural properties and potential uses in various formulations. The compound's chroman backbone and ester functional group make it particularly interesting for researchers and manufacturers looking for innovative solutions in their respective fields.

In recent years, the demand for Methyl 2-(chroman-4-YL)acetate has increased significantly, particularly in the development of novel flavor and fragrance compounds. Its molecular structure allows it to contribute to complex scent profiles, making it valuable in perfumery and cosmetic applications. The compound's CAS No. 15364-82-6 serves as a unique identifier in chemical databases and regulatory documentation, ensuring precise communication across global supply chains.

The synthesis of Methyl 2-(chroman-4-YL)acetate typically involves the esterification of 2-(chroman-4-yl)acetic acid with methanol. This process has been optimized in recent years to improve yield and purity, addressing one of the most common questions from researchers: "How to synthesize Methyl 2-(chroman-4-YL)acetate efficiently?" Advanced catalytic methods and green chemistry approaches are now being explored to make the production process more sustainable and cost-effective.

From a pharmaceutical perspective, the chroman-4-yl moiety present in this compound has attracted significant interest due to its potential biological activities. While not currently approved as an active pharmaceutical ingredient itself, Methyl 2-(chroman-4-YL)acetate serves as an important intermediate in the synthesis of various drug candidates. Researchers are particularly interested in its potential applications in central nervous system (CNS) targeted therapies, given the structural similarities to known bioactive compounds.

In the context of current market trends, there's growing interest in specialty esters like Methyl 2-(chroman-4-YL)acetate for their use in high-performance materials. The compound's stability and compatibility with various polymer systems make it potentially useful in advanced material science applications. This aligns with the increasing search queries about "sustainable chemical alternatives" and "bio-based materials" in the chemical industry.

Quality control of Methyl 2-(chroman-4-YL)acetate (CAS No. 15364-82-6) typically involves advanced analytical techniques such as GC-MS, HPLC, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for various applications. Many manufacturers and researchers search for information on "Methyl 2-(chroman-4-YL)acetate specifications" and "analytical methods for chroman derivatives", highlighting the need for detailed technical information about this compound.

The stability profile of Methyl 2-(chroman-4-YL)acetate makes it suitable for various formulation applications. Under proper storage conditions (typically cool, dry environments protected from light), the compound demonstrates excellent shelf life. This characteristic is particularly important for industries requiring long-term stability in their raw materials, addressing common concerns about "chemical storage stability" and "material compatibility".

From a regulatory standpoint, Methyl 2-(chroman-4-YL)acetate is generally regarded as safe when handled properly, though specific regulations may vary by region and application. Companies dealing with this compound frequently search for information on "regulatory status of chroman derivatives" and "safety data for CAS 15364-82-6", emphasizing the importance of compliance in chemical commerce.

Looking toward future applications, researchers are exploring the potential of Methyl 2-(chroman-4-YL)acetate in emerging fields such as green chemistry and sustainable manufacturing. Its potential as a building block for more complex, environmentally friendly compounds aligns with global trends toward sustainable chemical production. This addresses growing search interest in topics like "eco-friendly chemical intermediates" and "green synthesis of specialty chemicals".

In conclusion, Methyl 2-(chroman-4-YL)acetate (CAS No. 15364-82-6) represents an important chemical intermediate with diverse applications across multiple industries. Its unique structural features, combined with growing interest in chroman derivatives, position this compound as a valuable subject for ongoing research and development. As industries continue to seek innovative solutions, the versatility of this ester ensures its relevance in both current applications and future discoveries.